3-Methyl-1-(4-(5-morpholinopyridazin-3-yl)piperazin-1-yl)butan-1-one

• IUPAC Name: 3-methyl-1-[4-(5-morpholin-4-ylpyridazin-3-yl)piperazin-1-yl]butan-1-one
• InChI: InChI=1S/C17H27N5O2/c1-14(2)11-17(23)22-5-3-21(4-6-22)16-12-15(13-18-19-16)20-7-9-24-10-8-20/h12-14H,3-11H2,1-2H3
• InChI Key: WENNVFMXJIKTDE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)N1CCN(CC1)C2=NN=CC(=C2)N3CCOCC3
• Molecular Formula: C17H27N5O2
• Molecular Weight: 333.4 g/mol
• CAS No.: 1797722-47-4

Description

3-Methyl-1-(4-(5-morpholinopyridazin-3-yl)piperazin-1-yl)butan-1-one is a useful research compound. Its molecular formula is C17H27N5O2 and its molecular weight is 333.436. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Some novel derivatives, including morpholine and piperazine components, have been synthesized and showed good or moderate antimicrobial activities against various microorganisms. These compounds, through their complex synthesis process, highlight the chemical versatility and potential utility in developing new antimicrobial agents (Bektaş et al., 2007).

Glucan Synthase Inhibitors for Antifungal Application

A detailed structure-activity relationship study of pyridazinone derivatives identified potent β-1,3-glucan synthase inhibitors, showing significant efficacy in an in vivo mouse model of Candida glabrata infection. This work underscores the potential for developing new antifungal therapies targeting the glucan synthase pathway (Ting et al., 2011).

Design and Synthesis for Antimicrobial Effect

The design and synthesis of azole derivatives, including compounds with a morpholine or piperazine moiety, demonstrated antimicrobial activity. This suggests the relevance of these compounds in the development of new antimicrobial drugs (Başoğlu et al., 2013).

Novel Dihydropyrimidinone Derivatives with Antimicrobial Activity

Dihydropyrimidinone derivatives containing a piperazine/morpholine moiety were synthesized, showcasing a simple and efficient method with good yield. These compounds open avenues for new antimicrobial agents by introducing diverse chemical structures into the drug discovery process (Bhat et al., 2018).

Synthesis and Characterization of Novel Heterocyclic Systems

The synthesis of new compounds with morpholine and piperidine illustrates the development of novel heterocyclic systems. These synthesized compounds, characterized by their unique structures, contribute to the exploration of new chemical entities with potential therapeutic applications (Karimian & Karimi, 2020).

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as pyridazin-3(2h)-ones, have been associated with a wide range of pharmacological activities, including antihypertensive, platelet aggregation inhibitory, cardiotonic, analgesic, anti-inflammatory, antinociceptive, and antiulcer activities .

Mode of Action

It is known that the piperazine ring, a common structural motif in this compound, is found in biologically active compounds for a variety of disease states, such as antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs .

Biochemical Pathways

Compounds with similar structures have been associated with a diverse range of agrochemical and pharmacological activities .

Pharmacokinetics

It is known that the piperazine ring, a common structural motif in this compound, can positively modulate the pharmacokinetic properties of a drug substance .

Result of Action

Compounds with similar structures have been associated with a diverse range of pharmacological activities .

Action Environment

It is known that the piperazine ring, a common structural motif in this compound, can be found in biologically active compounds for a variety of disease states, suggesting that it may be stable in a variety of environments .